Cas no 2223031-94-3 (5-(4-Tolyl)thiophene-2-boronic acid pinacol ester)
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its stable pinacol ester group enhances shelf life and handling convenience, while the thiophene core with a 4-tolyl substituent provides versatility in constructing conjugated systems for organic electronics and pharmaceuticals. The compound exhibits excellent reactivity with aryl and heteroaryl halides, enabling efficient synthesis of complex biaryl structures. Its compatibility with mild reaction conditions and low susceptibility to protodeboronation make it a reliable intermediate for fine chemical synthesis. The product is typically supplied with rigorous quality control to ensure consistent performance in demanding applications.
2223031-94-3 structure
Product Name:5-(4-Tolyl)thiophene-2-boronic acid pinacol ester
CAS No:2223031-94-3
MF:C17H21BO2S
MW:300.223443746567
CID:5142098
Update Time:2025-10-29
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Tolyl)thiophene-2-boronic acid pinacol ester
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[5-(4-methylphenyl)-2-thienyl]-
- 4,4,5,5-Tetramethyl-2-[5-(4-methylphenyl)-2-thienyl]-1,3,2-dioxaborolane
-
- Inchi： 1S/C17H21BO2S/c1-12-6-8-13(9-7-12)14-10-11-15(21-14)18-19-16(2,3)17(4,5)20-18/h6-11H,1-5H3
- InChI Key： LFUBBJVANAWFCL-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=C(C)C=C2)=CC=1
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907833-5mg |
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester |
2223031-94-3 | 95% | 5mg |
￥898.20 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T907833-25mg |
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester |
2223031-94-3 | 95% | 25mg |
￥1,980.00 | 2022-08-31 |
5-(4-Tolyl)thiophene-2-boronic acid pinacol ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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